Cas no 1111110-07-6 (5-(4-methoxy-2-methylphenyl)-1H-pyridin-2-one)
5-(4-methoxy-2-methylphenyl)-1H-pyridin-2-one Chemical and Physical Properties
Names and Identifiers
-
- 5-(4-methoxy-2-methylphenyl)-1H-pyridin-2-one
- 2-HYDROXY-5-(4-METHOXY-2-METHYLPHENYL)PYRIDINE;
- CS-0209532
- MFCD11876561
- 2-HYDROXY-5-(4-METHOXY-2-METHYLPHENYL)PYRIDINE
- 5-(4-Methoxy-2-methylphenyl)pyridin-2(1H)-one
- 1111110-07-6
- DTXSID60682780
- BS-26242
-
- MDL: MFCD11876561
- Inchi: 1S/C13H13NO2/c1-9-7-11(16-2)4-5-12(9)10-3-6-13(15)14-8-10/h3-8H,1-2H3,(H,14,15)
- InChI Key: BZGPFIHUOQHWIH-UHFFFAOYSA-N
- SMILES: O(C)C1C=CC(C2C=CC(NC=2)=O)=C(C)C=1
Computed Properties
- Exact Mass: 215.09500
- Monoisotopic Mass: 215.094628657Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 16
- Rotatable Bond Count: 2
- Complexity: 333
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.7
- Topological Polar Surface Area: 38.3Ų
Experimental Properties
- PSA: 42.35000
- LogP: 2.77120
5-(4-methoxy-2-methylphenyl)-1H-pyridin-2-one Customs Data
- HS CODE:2933399090
- Customs Data:
China Customs Code:
2933399090Overview:
2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
5-(4-methoxy-2-methylphenyl)-1H-pyridin-2-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM316971-1g |
2-Hydroxy-5-(4-methoxy-2-methylphenyl)pyridine |
1111110-07-6 | 95% | 1g |
$489 | 2021-08-18 | |
| Ambeed | A579744-1g |
2-Hydroxy-5-(4-methoxy-2-methylphenyl)pyridine |
1111110-07-6 | 97% | 1g |
$781.0 | 2024-04-26 | |
| Chemenu | CM316971-1g |
2-Hydroxy-5-(4-methoxy-2-methylphenyl)pyridine |
1111110-07-6 | 95% | 1g |
$489 | 2022-06-14 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1280202-250mg |
2-Hydroxy-5-(4-methoxy-2-methylphenyl)pyridine |
1111110-07-6 | 97% | 250mg |
¥3164.00 | 2024-08-09 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1280202-1g |
2-Hydroxy-5-(4-methoxy-2-methylphenyl)pyridine |
1111110-07-6 | 97% | 1g |
¥7347.00 | 2024-08-09 | |
| A2B Chem LLC | AE25129-250mg |
2-Hydroxy-5-(4-methoxy-2-methylphenyl)pyridine |
1111110-07-6 | 97% | 250mg |
$249.00 | 2024-04-20 | |
| A2B Chem LLC | AE25129-1g |
2-Hydroxy-5-(4-methoxy-2-methylphenyl)pyridine |
1111110-07-6 | 97% | 1g |
$608.00 | 2024-04-20 | |
| abcr | AB317705-250 mg |
2-Hydroxy-5-(4-methoxy-2-methylphenyl)pyridine; 95% |
1111110-07-6 | 250mg |
€416.00 | 2023-06-21 | ||
| abcr | AB317705-1 g |
2-Hydroxy-5-(4-methoxy-2-methylphenyl)pyridine; 95% |
1111110-07-6 | 1g |
€977.00 | 2023-06-21 | ||
| abcr | AB317705-250mg |
2-Hydroxy-5-(4-methoxy-2-methylphenyl)pyridine, 95%; . |
1111110-07-6 | 95% | 250mg |
€416.00 | 2025-04-22 |
5-(4-methoxy-2-methylphenyl)-1H-pyridin-2-one Suppliers
5-(4-methoxy-2-methylphenyl)-1H-pyridin-2-one Related Literature
-
J. Xu,T. J. Carrocci,A. A. Hoskins Chem. Commun., 2016,52, 549-552
-
Chen Long,Ying Dai,Jianwei Li,Hao Jin Nanoscale, 2020,12, 21124-21130
-
Byungho Lim,Jaewon Jin,Jin Yoo,Seung Yong Han,Kyeongyeol Kim,Sungah Kang,Nojin Park,Sang Moon Lee,Hae Jin Kim,Seung Uk Son Chem. Commun., 2014,50, 7723-7726
-
Amit Kumar Majhi,Subbarao Kanchi,V. Venkataraman,K. G. Ayappa,Prabal K. Maiti Soft Matter, 2015,11, 8632-8640
-
Alexandre Vimont,Arnaud Travert,Philippe Bazin,Jean-Claude Lavalley,Marco Daturi,Christian Serre,Gérard Férey,Sandrine Bourrelly,Philip L. Llewellyn Chem. Commun., 2007, 3291-3293
Additional information on 5-(4-methoxy-2-methylphenyl)-1H-pyridin-2-one
Comprehensive Overview of 5-(4-methoxy-2-methylphenyl)-1H-pyridin-2-one (CAS No. 1111110-07-6)
In the realm of organic chemistry and pharmaceutical research, 5-(4-methoxy-2-methylphenyl)-1H-pyridin-2-one (CAS No. 1111110-07-6) has garnered significant attention due to its unique structural properties and potential applications. This compound, often referred to by its systematic name or CAS number, belongs to the class of heterocyclic compounds, which are pivotal in drug discovery and material science. Its molecular framework, featuring a pyridin-2-one core substituted with a 4-methoxy-2-methylphenyl group, makes it a subject of interest for researchers exploring novel bioactive molecules and therapeutic agents.
The growing interest in 5-(4-methoxy-2-methylphenyl)-1H-pyridin-2-one is reflected in its frequent appearance in scientific literature and patent filings. Researchers are particularly intrigued by its potential role in modulating enzyme activity or interacting with biological targets, which could lead to breakthroughs in treating various conditions. For instance, analogs of this compound have been investigated for their anti-inflammatory and antioxidant properties, aligning with current trends in natural product-inspired drug design. This aligns with the broader industry focus on sustainable chemistry and green synthesis, as scientists seek eco-friendly methods to produce such compounds.
From a synthetic chemistry perspective, 5-(4-methoxy-2-methylphenyl)-1H-pyridin-2-one presents intriguing challenges and opportunities. Its synthesis often involves multi-step organic reactions, including cross-coupling and cyclization techniques, which are hot topics in modern methodology development. The compound's structural complexity also makes it a valuable intermediate for constructing more elaborate pharmacophores, a key area of interest for medicinal chemists. Recent advancements in catalysis and flow chemistry have further revitalized interest in optimizing its production, addressing the demand for cost-effective and scalable synthetic routes.
The physicochemical properties of 5-(4-methoxy-2-methylphenyl)-1H-pyridin-2-one contribute to its versatility in research applications. Its moderate solubility in organic solvents and thermal stability make it suitable for various formulation studies, a critical aspect of preclinical development. Moreover, its chromophoric nature allows for easy detection and quantification using spectroscopic techniques, such as HPLC and UV-Vis spectroscopy, which are routinely employed in quality control protocols. These attributes position the compound as a valuable reference standard in analytical chemistry laboratories.
In the context of intellectual property and commercial viability, 5-(4-methoxy-2-methylphenyl)-1H-pyridin-2-one has been featured in several patent applications, highlighting its potential in innovative therapeutics. The compound's structural motif is often leveraged in structure-activity relationship (SAR) studies, a cornerstone of rational drug design. This resonates with the pharmaceutical industry's ongoing quest for target-specific and low-toxicity candidates, particularly in areas like neurological disorders and metabolic diseases, which dominate current healthcare discussions.
Looking ahead, the scientific community anticipates expanded applications for 5-(4-methoxy-2-methylphenyl)-1H-pyridin-2-one in emerging fields such as materials science and catalysis. Its electron-rich aromatic system could be exploited in designing organic semiconductors or ligands for metal complexes, tapping into the booming interest in functional materials. Furthermore, the compound's potential as a building block for molecular machines or supramolecular architectures aligns with cutting-edge research in nanotechnology, making it a compound to watch in the coming years.
1111110-07-6 (5-(4-methoxy-2-methylphenyl)-1H-pyridin-2-one) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)